Cas no 2579-07-9 (Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI))
2579-07-9 structure
Product Name:Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI)
CAS No:2579-07-9
MF:C29H46O2
MW:426.674349308014
CID:261081
PubChem ID:193352
Update Time:2025-04-19
Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI)
- 5α-Cholesta-8,24-dien-3β-ol, acetate;Zymosterol acetate;Cholesta-8,24-dien-3-yl acetate, (3β,5α)-
- Cholesta-8,24-dien-3-yl acetate
- [(3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
- DTXSID80948693
- Cholesta-8,24-dien-3-ol, acetate, (3beta,5alpha)-
- ICNJVDYAAWEPCH-UNXDECLESA-N
- SCHEMBL7764532
- Zymosterol acetate
- Cholesta-8,24-dien-3-yl acetate, (3.beta.,5.alpha.)-
- 2579-07-9
-
- Inchi: 1S/C29H46O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8,20,22-23,25-26H,7,9-18H2,1-6H3/t20-,22+,23+,25-,26+,28+,29-/m1/s1
- InChI Key: ICNJVDYAAWEPCH-UNXDECLESA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21
Computed Properties
- Exact Mass: 426.34998
- Monoisotopic Mass: 426.349780706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2579-07-9 (Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI)) Related Products
- 303-43-5(Cholesteryl oleate)
- 1062-96-0(Cholesteryl hexanoate)
- 604-33-1(Cholesterol Linoleate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1182-42-9(Cholesterol Caprylate)
- 1989-52-2(Cholesterol myristate)
- 1182-66-7(Cholesteryl pelargonate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
- 604-35-3(Cholesterol 3-Acetate)
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